Cas no 1872538-65-2 (1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid)

• Product Name: 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid
• CAS No: 1872538-65-2
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD30477002
• CID: 4674836
• PubChem ID: 126983242
• Update Time: 2025-11-02

1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(oxolan-2-yl)-1H-pyrazole-4-carboxylic acid
• 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid

• MDL： MFCD30477002
• Inchi： 1S/C9H12N2O3/c1-11-5-6(9(12)13)8(10-11)7-3-2-4-14-7/h5,7H,2-4H2,1H3,(H,12,13)
• InChI Key： WWMCAIVMFZPBPP-UHFFFAOYSA-N
• SMILES： O1CCCC1C1C(C(=O)O)=CN(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 64.4

Additional information on 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid

Exploring the Versatile Applications of 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid (CAS No. 1872538-65-2)

In the realm of organic chemistry and pharmaceutical research, 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid (CAS No. 1872538-65-2) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrazole-carboxylic acid core and oxolane (tetrahydrofuran) substitution, offers a wide array of applications in drug discovery, agrochemical development, and material science. Its structural complexity and functional versatility make it a valuable building block for synthesizing more complex molecules.

The molecular structure of 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid combines the aromatic properties of the pyrazole ring with the flexibility of the oxolane moiety, creating a balanced profile that is both stable and reactive. This dual nature allows the compound to participate in various chemical reactions, making it an excellent intermediate in organic synthesis. Researchers have particularly noted its potential in creating bioactive compounds, where the carboxylic acid group can be easily modified to form esters, amides, or other derivatives with enhanced pharmacological properties.

One of the most exciting applications of 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid lies in the pharmaceutical industry. Recent studies have explored its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, its structural features align well with the requirements for kinase inhibitors, which are crucial in cancer therapy and inflammatory diseases. The compound's ability to form hydrogen bonds and interact with biological targets makes it a promising candidate for further drug development.

Beyond pharmaceuticals, 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid has found utility in agrochemical research. Its derivatives have been investigated for their potential as plant growth regulators or pesticide intermediates. The oxolane ring, in particular, contributes to the compound's bioavailability and environmental stability, which are critical factors in agricultural applications. As the demand for sustainable and efficient agrochemicals grows, this compound's relevance in the field is expected to increase.

In material science, 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid serves as a building block for functional polymers and coordination complexes. Its carboxylic acid group can coordinate with metal ions, enabling the creation of novel materials with tailored properties. Researchers are exploring its use in metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing. The compound's versatility in forming stable complexes highlights its potential in advancing material innovation.

The synthesis and characterization of 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid have been well-documented in recent literature. Modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have confirmed its structure and purity. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications. Additionally, advancements in green chemistry have led to more sustainable synthetic routes, reducing the environmental impact of its production.

As the scientific community continues to explore the potential of 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid, its market demand is projected to rise. Pharmaceutical and agrochemical companies are increasingly seeking high-purity intermediates like this compound to accelerate their R&D efforts. Furthermore, the growing interest in heterocyclic chemistry and drug discovery ensures that this molecule will remain a focal point of research in the coming years.

In conclusion, 1-Methyl-3-(oxolan-2-yl)pyrazole-4-carboxylic acid (CAS No. 1872538-65-2) stands out as a multifaceted compound with broad applications across multiple industries. Its unique structural features, combined with its reactivity and stability, make it an invaluable tool for chemists and researchers. Whether in drug development, agrochemical innovation, or material science, this compound continues to demonstrate its significance and potential. As research progresses, we can expect to uncover even more exciting uses for this remarkable molecule.